Cas no 21139-72-0 (3,7-dimethyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-5-one)

• Product Name: 3,7-dimethyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-5-one
• CAS No: 21139-72-0
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 6620332
• PubChem ID: 665130
• Update Time: 2024-01-08

3,7-dimethyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 3,7-dimethyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-5-one
• 1,2,4-Triazolo[4,3-a]pyrimidin-5(1H)-one, 3,7-dimethyl-
• SCHEMBL10627476
• CHEMBL1583225
• HMS2279E24
• AKOS001338567
• AKOS005630788
• 3,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidin-5-ol
• SMR000046070
• 21139-72-0
• MLS000082746

• Inchi： 1S/C7H8N4O/c1-4-3-6(12)11-5(2)9-10-7(11)8-4/h3H,1-2H3,(H,8,10)
• InChI Key： UWDLQMHXJXYGEW-UHFFFAOYSA-N
• SMILES： C12NN=C(C)N1C(=O)C=C(C)N=2

Computed Properties

• Exact Mass: 164.06981089g/mol
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Melting Point: 310 °C
• Boiling Point: 423.8±28.0 °C(Predicted)
• pka: 1.92±0.40(Predicted)